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toxicity profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tripropylene glycol monopropyl ether

CAS No.: 96077-04-2

Cat. No.: S3605229

Physical Properties & Solubility

The table below consolidates key physicochemical data for TPM, which directly informs its solubility profile
[1]1[2] [3].

Property Value |/ Description
Molecular Formula C10H2204 [1]

Molecular Weight 206.28-206.32 g/mol [1]
Appearance Clear, colorless liquid [2]
Density (at 20°C) 1.0-1.03 g/cm3 [1] [2]
Boiling Point 236-270.8 °C [1] [2]

Flash Point 117.6 °C (Closed Cup) [1] [2]

Vapour Pressure (at 25°C) 1.36E-05 mmHg [3]

Solubility in Water Completely miscible [2]
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Property Value |/ Description

General Solvency Good solubility in a wide range of polar and non-polar substances [2].

Toxicity Profile Summary

The following table summarizes the available toxicity data for TPM. It is characterized by low acute toxicity

and is not classified as hazardous under current regulations [1] [3].

Toxicity Aspect Data and Findings

Acute Oral Toxicity 3300 pL/kg (Details of toxic effects not reported other than lethal dose value)
(LDsy, rat) [1].

Acute Dermal 16 mL/kg (Toxic effects: Liver and kidney changes) [1].

Toxicity (LD50,

rabbit)

Inhalation Toxicity >30 ppm/8H (Details of toxic effects not reported other than lethal dose value)
(LC, rat) [1].

Skin Irritation Standard Draize test in rabbits; specific results not detailed [1].

Other Chronic & No specific data found for TPM in search results. P-series glycol ethers like
Reproductive TPM are generally considered less toxic than E-series because they lack a
Toxicity primary alcohol group and do not metabolize into toxic alkoxyacetic acids [4].
Overall Not classified as hazardous. Safety Data Sheet (SDS) assigns a Health
Classification hazard rating of 0 (Poses no health hazard beyond that of ordinary

combustible materials) [3].

Key Differentiator: P-Series vs. E-Series Glycol Ethers

A critical concept for understanding TPM's toxicity profile is the distinction between different types of glycol

ethers. The following diagram illustrates the key metabolic difference that makes TPM (a P-series ether) less
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toxic than E-series glycol ethers.
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> Metabolic pathway divergence: E-series glycol ethers metabolize into toxic acids, while P-series ethers like

TPM do not, resulting in a lower toxicity risk [4].

Application Notes for Researchers

The properties of TPM make it suitable for specific applications in research and development:

¢ Low Volatility & High Boiling Point: Useful in formulations where controlled evaporation is needed,
such as in coatings and inks [2].

e Dual Solvency: Its ability to dissolve both polar and non-polar substances makes it an effective
coupling agent in complex mixtures [2].

e Low Toxicity Profile: As a P-series glycol ether, it is often a preferred substitute for more toxic E-
series solvents (like 2-methoxyethanol or 2-butoxyethanol) in products where dermal exposure is
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possible [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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